Cas no 933692-16-1 (2-(4-(piperidin-1-ylmethyl)phenyl)acetic acid)

• Product Name: 2-(4-(piperidin-1-ylmethyl)phenyl)acetic acid
• CAS No: 933692-16-1
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 5045780
• Update Time: 2025-05-19

2-(4-(piperidin-1-ylmethyl)phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-PIPERIDINYLMETHYL)-BENZENEACETIC ACID
• OTAVA-BB 7020682623
• 2-(4-(piperidin-1-ylmethyl)phenyl)acetic acid

• Inchi： 1S/C14H19NO2/c16-14(17)10-12-4-6-13(7-5-12)11-15-8-2-1-3-9-15/h4-7H,1-3,8-11H2,(H,16,17)
• InChI Key： HFBWKFQEQYIYJM-UHFFFAOYSA-N
• SMILES： N1(CCCCC1)CC1C=CC(=CC=1)CC(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 2-(4-(piperidin-1-ylmethyl)phenyl)acetic acid

2-(4-(Piperidin-1-ylmethyl)phenyl)acetic Acid (CAS No. 933692-16-1): A Comprehensive Overview

2-(4-(Piperidin-1-ylmethyl)phenyl)acetic acid, identified by the CAS registry number 933692-16-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with an acetic acid moiety, making it a versatile molecule for various applications. Recent advancements in synthetic chemistry have further enhanced our understanding of its properties and potential uses.

The molecular structure of 2-(4-(Piperidin-1-ylmethyl)phenyl)acetic acid consists of a phenyl group substituted with a piperidinomethyl group at the para position, connected to an acetic acid moiety. This arrangement imparts the molecule with both aromatic and amine functionalities, which are crucial for its reactivity and biological activity. The compound's ability to form hydrogen bonds, due to the presence of the acetic acid group, contributes to its solubility in polar solvents and its potential as a ligand in coordination chemistry.

Recent studies have explored the synthesis of CAS No. 933692-16-1 through various routes, including Suzuki-Miyaura coupling reactions and palladium-catalyzed cross-coupling methods. These methods have not only improved the yield but also provided insights into the optimization of reaction conditions for large-scale production. The compound's synthesis is particularly notable for its use of environmentally friendly catalysts, aligning with current trends toward sustainable chemical processes.

In terms of applications, 2-(4-(Piperidin-1-ylmethyl)phenyl)acetic acid has shown promise in medicinal chemistry as a potential lead compound for drug development. Its structural features make it a candidate for targeting various biological pathways, including those involved in inflammation, pain, and neurodegenerative diseases. Preclinical studies have demonstrated its ability to modulate key enzymes and receptors, suggesting its potential as a therapeutic agent.

The pharmacokinetic properties of CAS No. 933692-16-1 have also been investigated, revealing favorable absorption and bioavailability profiles. These findings are critical for its consideration as an orally administered drug. Additionally, toxicological studies have indicated that the compound exhibits low toxicity at therapeutic doses, further supporting its potential for clinical use.

In conclusion, 2-(4-(Piperidin-1-ylmethyl)phenyl)acetic acid (CAS No. 933692-16-1) is a multifaceted compound with intriguing chemical properties and promising therapeutic applications. Ongoing research continues to uncover new insights into its structure-function relationships and mechanisms of action, positioning it as a valuable asset in both academic and industrial settings.